GW791343 (dihydrochloride)
Overview
Description
GW791343 dihydrochloride is a potent human P2X7 receptor negative allosteric modulator . It exhibits species-specific activity and produces a non-competitive antagonist effect on the human P2X7 receptor, with a pIC50 of 6.9-7.2 . It can enhance ATP rhythm and can be used in the study of neurological diseases .
Molecular Structure Analysis
The molecular formula of GW791343 dihydrochloride is C20H26Cl2F2N4O . The molecular weight is 447.35 . The chemical structure can be found on various databases .Physical And Chemical Properties Analysis
GW791343 dihydrochloride is a solid substance . It is soluble in water to 100 mM .Scientific Research Applications
GW791343 (dihydrochloride): Scientific Research Applications: GW791343 dihydrochloride is a compound with significant implications in scientific research, particularly due to its role as an allosteric modulator of the P2X7 receptor. Below are some of the unique applications of this compound in various fields of study:
Neurological Disease Research
GW791343 dihydrochloride has been used in the study of neurological diseases due to its ability to modulate the P2X7 receptor, which is known to play a role in inflammation and neurodegeneration .
Inflammation and Immune Response
The P2X7 receptor is involved in the inflammatory process and immune response, making GW791343 dihydrochloride valuable for research in these areas .
ATP Rhythm Enhancement
This compound can enhance ATP rhythm, which is crucial for understanding cellular energy transfer and signaling .
Species-Specific Receptor Modulation
GW791343 dihydrochloride exhibits species-specific activity, acting as a negative allosteric modulator for human P2X7 receptors and a positive one for rat P2X7 receptors . This highlights its potential for comparative studies across different species.
Drug Development
As an allosteric modulator with species-specific activity, GW791343 dihydrochloride offers a pathway for developing targeted therapies that can modulate receptor activity without directly blocking the receptor site .
Mechanism of Action
Target of Action
GW791343 dihydrochloride is a potent human P2X7 receptor negative allosteric modulator . The P2X7 receptor is a member of the P2X family of ATP-gated ion channels, which are involved in various physiological processes, including inflammation and pain sensation .
Mode of Action
GW791343 dihydrochloride produces a non-competitive antagonist effect on the human P2X7 receptor .
Biochemical Pathways
The P2X7 receptor is involved in the regulation of ATP release, a key molecule in energy transfer and cellular communication . By acting as a negative allosteric modulator, GW791343 dihydrochloride can enhance the ATP rhythm , potentially affecting various biochemical pathways regulated by ATP .
Result of Action
The modulation of the P2X7 receptor by GW791343 dihydrochloride can have various molecular and cellular effects. For instance, it can influence the function of cells expressing this receptor, such as neurons, potentially impacting neurological processes .
properties
IUPAC Name |
2-(3,4-difluoroanilino)-N-[2-methyl-5-(piperazin-1-ylmethyl)phenyl]acetamide;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24F2N4O.2ClH/c1-14-2-3-15(13-26-8-6-23-7-9-26)10-19(14)25-20(27)12-24-16-4-5-17(21)18(22)11-16;;/h2-5,10-11,23-24H,6-9,12-13H2,1H3,(H,25,27);2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IYJPZTBIYHPSKF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)CN2CCNCC2)NC(=O)CNC3=CC(=C(C=C3)F)F.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26Cl2F2N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
GW791343 (dihydrochloride) |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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